Journal Name:Current Opinion in Electrochemistry
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Thermo-Sensitive Nanoparticle-Hydrogel Composite Based on Pluronic F127 and Phycocyanin for an Enhanced Chemo-Photodynamic Antitumor Effect
Current Opinion in Electrochemistry ( IF 0 ) Pub Date: 2023-07-21 , DOI: 10.1021/acsapm.3c00910
The concurrent utilization of chemotherapy and photodynamic therapy (PDT) can successfully slow the growth of tumors while minimizing systemic toxicity. An injectable temperature-sensitive hydrogel was constructed based on Pluronic F127 and phycocyanin (PC). Nanoparticles formed by self-assembly of doxorubicin and ursolic acid (DOX–UA NPS) were further loaded into the hydrogel to give a local drug delivery platform (DOX–UA NPs@Gel). DOX–UA NPs@Gel can be enriched in situ in tumors and continuously release DOX–UA NPs and free PC. UA can promote the responsiveness of tumor cells to DOX. As a natural photosensitizer, PC can produce reactive oxygen species (ROS) when exposed to laser radiation and has significant PDT activity. The MTT assay demonstrated that DOX–UA NPs@Gel under irradiation caused the highest cytotoxicity at 91.6%. The anti-tumor efficiency of various nanoparticles and nanoparticle-loaded hydrogels (the injection dose of DOX is 6 mg/kg) was verified in the H22 tumor-bearing mice (male ICR). In vivo antitumor results demonstrated that DOX–UA NPs@Gel with the combination of chemotherapy and PDT exhibited unique anticancer efficacy with low toxicity. When exposed to radiation after the experiment, the DOX–UA NPs@Gel showed a tumor volume of merely 319 mm3, displaying an exceptional tumor growth inhibition rate of 91.05%. Therefore, the local drug delivery system based on the thermosensitive hydrogel can effectively achieve synergistic antitumor effects.
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Silicon-Bridged Epoxy Vitrimers with Antibacterial and UV-Blocking Properties
Current Opinion in Electrochemistry ( IF 0 ) Pub Date: 2023-07-21 , DOI: 10.1021/acsapm.3c01011
The development of multifunctional epoxy resins that can be degradable and reprocessed is of great significance for the conservation of non-renewable resources and environmental protection. Herein, curing agents based on nitrogen–silicone Schiff base (BOB) and silica-bridged epoxy resin (ETOD) were designed and successfully synthesized. Then, ETOD was cured using BOB to fabricate a multi-silicon-bridge epoxy vitrimer containing dynamic imine bonds (BOB/ETOD). Notably, because of the presence of a large number of siloxane chain segments, BOB/ETOD exhibited excellent flame retardancy (the peak heat release rate (pHRR) was 57.7% lower than that of conventional epoxy resin (DDM/EP) and a carbon residual rate (RC700) of 27.7%, which is 1.6 times higher than that of DDM/EP). Furthermore, the networks of BOB/ETOD could topologically rearrange due to the reversible exchange reaction of imine bonds, making them degradable and reprocessable. Surprisingly, BOB/ETOD also had excellent antimicrobial (the antimicrobial rate was up to 93%) and UV-blocking properties. This work provides a simple and effective solution for the development of multifunctional epoxy-based vitrimers, which is conducive to further expanding the application field of epoxy resins.
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Dewetting Effects in Poly(vinylidene fluoride-trifluoroethylene) Thin Films on Poly(3-hexylthiophene) Substrates
Current Opinion in Electrochemistry ( IF 0 ) Pub Date: 2023-07-20 , DOI: 10.1021/acsapm.3c01234
Bilayers of ferroelectric polymers [poly(vinylidene fluoride-trifluoroethylene), PVDF-TrFE] on semiconducting poly(3-hexylthiophene) (P3HT) substrates have been prepared by sequential spin coating. When creating thin layers of PVDF-TrFE from its solution in methyl ether ketone (MEK), they exhibit dewetting in the form of holes for thicker P3HT substrates, whereas they form continuous layers on thinner P3HT substrates. The dispersive and polar components of the surface tension of the different P3HT substrates were obtained through contact angle measurements. An estimation of the shape of the disjoining pressure as a function of thickness of a liquid film of MEK on top of the different P3HT substrates was obtained. Through these estimations, we observe that the stability region for continuous film formation shifts toward higher thicknesses for the samples where experimentally the holes are observed. This work provides understanding on the mechanism of stable film formation and effective tools to control the formation of holes, in functional polymer bilayers, of special importance in the fabrication of organic thin film-based devices.
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Fluorine-Free and Highly Durable Superhydrophobic Textiles for Antifouling and Anti-icing Applications
Current Opinion in Electrochemistry ( IF 0 ) Pub Date: 2023-07-07 , DOI: 10.1021/acsapm.3c00916
The toxicity of fluorosilane and the short lifespan of superhydrophobic surfaces have highly restricted the commercial application of superhydrophobic surfaces for antifouling and anti-icing. In this study, a robust and fluorine-free superhydrophobic textile was prepared using a facile spray-dry method. First, the hydrophobic coating was constructed via powerful covalent bonding between epoxy resin and polydimethylsiloxane (PDMS) using a cross-linker, 3-aminopropyltriethoxysilane (APTES), which provided amplified adhesion to the substrate. Later, micropapillary and lotus-like structures were fabricated through the deposition of nanosilica, which significantly enhanced the “air pillow” effect of the superhydrophobicity. The obtained superhydrophobic surface exhibited a water contact angle up to 162°, which remained >150° after 1200 abrasive cycles. The nanoscale structure was found to be somewhat protected by large-scale micron features, e.g., fabrics, which hindered the formation of hydrophilic defects due to wear. Furthermore, the droplets remained beaded on the surface after enduring extreme physical and chemical conditions. Interestingly, the icing delay time on the fabricated coatings increased by ∼20 times. We believe that the robust nature and easy implementation of this hydrophobic coating along with its excellent anti-icing performance will make superhydrophobic and anti-icing clothing feasible for use in various practical scenarios.
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Super-Deformed Asymmetric Actuators: Balance of Photothermal and Humidity Response Effects through Structural Regulation
Current Opinion in Electrochemistry ( IF 0 ) Pub Date: 2023-07-07 , DOI: 10.1021/acsapm.3c00809
It is still challenging to explore intelligent actuators with effective results and achieve a perfect balance between multiple response effects through reasonable structural design and material matching. In order to develop actuators that take advantage of sunlight and humidity resources, asymmetric actuators using sodium alginate (SA) and graphene oxide (GO) as humidity response layers and polyurethane (PU) and poly(dimethylsiloxane) (PDMS) as photothermal response layers were designed. The lamellar GO and SA formed a structure similar to the natural nacre, which improved the humidity response and efficiency of the actuators, as well as the mechanical strength. PDMS was made into 3 μm microspheres that were evenly dispersed in the PU layer, demonstrating its excellent thermal response (maximum bending angle 630°). Based on the above advantages, actuators can be used for bionic simulation of eagle claws, plant tendrils, and lotus, as well as sweat response textiles and smart curtain actuators. This provides insights into multi-response actuators and reveals a wide range of applications.
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Effect of Different Symmetries of Electrospun Poly(lactic acid) Nanofibers on Facemask Filtration
Current Opinion in Electrochemistry ( IF 0 ) Pub Date: 2023-07-08 , DOI: 10.1021/acsapm.3c00696
The Covid-19 pandemic has prompted the use of disposable facemasks, which has raised serious environmental concerns. Thus, we developed ultrafine electrospun masks comprising eco-friendly and biodegradable polymer polylactic acid, spun with different degrees of fiber alignments, ranging from random to less, medium, and highly aligned nanofibers. The filtration performance was assessed by penetrating sodium chloride (NaCl) aerosol particles (mean diameter 0.25 μm). The LA-NF samples exhibited a homogeneous network of fibers and thus even pore size distribution. The homogeneity of flow is generally accompanied by a decreased value of pressure drop. Such flow through the gaps (pores) created between the fibers follows Bernoulli’s principle, which revealed an extremely decreased value of pressure drop of 96 Pa and yielded a high filtration efficiency of 99.998% and a Qf of 0.17 Pa–1. The presence of static charges on membranes varies according to the geometry of the surface, which provides a strong electrostatic force between fine particulates and the charged surface. Moreover, a comparative study of static chargeability of the less aligned sample and conventional polypropylene filter was conducted, which revealed mean potential values of 67.1 and 60.8 V, respectively. The outcome implies the superior characteristics of the former, which can be attributed to the surface geometry of the structured membrane.
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Characterization of Controlled-Distribution Hydrogenated Styrenic Block Copolymers by Nuclear Magnetic Resonance Spectroscopy
Current Opinion in Electrochemistry ( IF 0 ) Pub Date: 2023-07-21 , DOI: 10.1021/acsapm.3c00698
As the need for engineered soft materials continues to grow, block polymers possessing tailored chain architectures and chemical sequences are being upscaled from the laboratory bench to commercial production. Of particular interest here are controlled-distribution styrenic block copolymers (SBCs), i.e., SBCs with the terminal regions adjacent to the monoalkenylarene blocks having a greater than average fraction of conjugated diene units, or one or more regions not adjacent to the monoalkenylarene blocks with a greater than average fraction of monoalkenylarene units. Here, we are specifically interested in applying spectroscopic methods to differentiate their chemical microstructure and derive relevant chemistry-property relationships. In this spirit, we examine the chemical microstructures of fully hydrogenated polystyrene-b-polybutadiene-b-polystyrene and polystyrene-b-poly(styrene-co-butadiene)-b-polystyrene thermoplastic elastomers by a variety of nuclear magnetic resonance (NMR) techniques, including proton (1H) NMR, carbon-13 (13C) NMR, distortionless enhancement by polarization transfer (DEPT) NMR, and heteronuclear single quantum coherence (HSQC) NMR, and cross-correlate the resulting spectra. The impact of styrene in the midblock is clearly discernible from 13C NMR spectra, and precise carbon multiplicity assignments are made on the basis of DEPT NMR and 2D-HSQC NMR results. The information gleaned from 13C NMR, DEPT, and 2D-HSQC NMR spectroscopy provides unambiguous chemical assignments from possible triad and tetrad sequences. High-resolution 13C NMR spectra can thus be used as “fingerprints” to compare the chemical sequencing of different controlled-distribution hydrogenated SBCs and advance the identification of significant sequencing-property relationships in this class of tailored copolymers.
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Rapid Fabrication of Porous Composite Hydrogels for Efficient Solar Vapor Generation
Current Opinion in Electrochemistry ( IF 0 ) Pub Date: 2023-07-19 , DOI: 10.1021/acsapm.3c01202
Solar vapor generation (SVG) has become a promising and sustainable technology for water purification and desalination. Recently, porous hydrogel-based solar evaporators that combine reduced water evaporation enthalpy and adequate water replenishment have demonstrated a highly effective SVG performance. However, it remains challenging to realize rapid and low-cost fabrication of porous hydrogel evaporators for practical applications. Herein, we report a facile and rapid method (photoinduced polymerization, c.a. 15 s) to fabricate porous composite hydrogels for effective solar seawater evaporation without time-consuming modification and post-treatment. The hydrogel evaporators show laminated composite structures that consist of carbon fiber felt for solar harvesting and an open microporous polyacrylamide-co-poly(N-isopropyl acrylamide) (PAM-co-PNIPAAm) hydrogel for water transport. After composition with photothermal carbon fiber felt (CFF), the CFF/PAM-co-PNIPAAm composite hydrogel evaporators exhibit rapid photothermal heating, in conjunction with the reduced water evaporation enthalpy and continuous water supply for solar evaporation, enabling an evaporation rate of 1.34 kg m–2 h–1 from 3.5 wt % NaCl solution under one sun irradiation, which approaches the theoretical evaporation rate limit of 2D evaporators (1.46 kg m–2 h–1). It is expected that the simple and fast fabrication method presented in this study, without the typical need for expensive raw materials and tedious procedures, will promote the application of hydrogel solar evaporators for water purification.
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Effect of Fumed Silica Nanoparticles on the Performance of Magnetically Active Inks and DIW Printing
Current Opinion in Electrochemistry ( IF 0 ) Pub Date: 2023-07-16 , DOI: 10.1021/acsapm.3c00174
Magnetically active soft materials (MASMs) demonstrate considerable potential for applications in sensors, biomedicines, and bionic and soft robotics. However, owing to the low viscosity of unmodified MASMs with weak molding stacking ability, these materials cannot be printed directly, making the fabrication of MASMs with complex structures. A modified MASM printing ink and its preparation method are proposed for the problem of material and printing process of MASM 3D, and the effects of fumed silica nanoparticles as the modifier on the rheological and mechanical properties of MASM ink were experimentally analyzed. A direct ink writing (DIW) three-dimensional (3D) printing process using MASM printing inks was also proposed. To obtain a highly accurate and stable printing process, the influence of process parameters such as printing speed, nozzle diameter, printing air pressure, and ink viscosity on the ink line width was analyzed. The experimental results show that the MASM objects with different characteristics and structures can be printed stably and with high accuracy, reflecting the feasibility of the proposed MASM ink and DIW 3D printing process. To further validate the characteristics of the DIW 3D-printed MASM objects, a MASM gripper was fabricated using the prepared MASM ink with DIW 3D printing. The magnetization-programmed MASM gripper exhibited excellent magnetic response and excellent gripping and shape-adaptation capabilities. The gripping force was ∼294 mN. Under the driving magnetic field of 270 mT, the gripping force can be more than 1765% of the weight of the gripper (1.7 g). The results of this study show that the proposed MASM printing ink with the DIW 3D printing process can be used for various applications with high performance.
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Self-Healing Flexible Pressure Sensor for Human Motion Detection Based on Silver-Nanoparticle-Modified Polyimide Membranes
Current Opinion in Electrochemistry ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1021/acsapm.3c00498
Polyimide (PI) nanofibers are highly suitable for applications in wearable electronic devices due to their excellent mechanical flexibility and good durability. Herein, a low-cost, self-healing flexible pressure sensor (PI@Ag) is demonstrated that is based on silver-nanoparticle-modified polyimide. Uniformly distributed Ag nanoparticles form a three-dimensional conductive network on the nanofiber, which imparts the flexible sensor with high sensitivity (197 kPa–1), wide response range (100 Pa–50 kPa), fast response time (400 ms), low operating voltage (0.02 V), and excellent durability (loading/unloading test of 2000 cycles under 10 kPa). Moreover, the self-healing encapsulating material can protect the inner sensing material when the surface of the sensor is damaged, thereby ensuring the integrity of the pressure sensor. The prepared PI@Ag sensors demonstrate the ability to monitor an entire range of motions when they are attached to human body. Furthermore, equipping the PI@Ag sensors with wireless Bluetooth connectivity enables users to transmit messages via Morse code. The PI@Ag sensors are expected to be widely used in motion monitoring, disease diagnosis, and human–machine interaction.
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